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Compound of Interest

Compound Name:
(3-Methyl-4-nitrophenoxy)acetyl

chloride

CAS No.: 861795-45-1

Cat. No.: B1463840 Get Quote

Executive Summary & Chemical Context
Substituted phenoxyacetyl chlorides (e.g., 4-chlorophenoxyacetyl chloride) are high-value

electrophilic intermediates used extensively in the synthesis of

-lactam antibiotics (such as Penicillin V) and agrochemicals. Their utility stems from the high
reactivity of the acyl chloride moiety, which facilitates rapid acylation of nucleophiles.

However, this same reactivity presents severe safety challenges.[1][2] Unlike standard organic

reagents, these compounds possess a "dual-threat" profile: they are corrosive (causing

immediate tissue destruction via acylation) and water-reactive (generating hydrochloric acid

gas upon contact with ambient moisture). This guide moves beyond the static GHS

classifications to explain the mechanistic basis of these hazards and provides self-validating

protocols for their safe handling.

The Chemistry of Hazard: Hydrolysis & Corrosivity
To understand the safety requirements, one must understand the failure mode: Hydrolysis.

Phenoxyacetyl chlorides are susceptible to nucleophilic attack at the carbonyl carbon. In the

presence of water (even atmospheric humidity), the molecule undergoes rapid decomposition.
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This is not merely a degradation issue; it is a safety critical event that releases exothermic heat

and toxic gas.

Mechanistic Pathway
The following diagram illustrates the irreversible hydrolysis pathway. Note the formation of the

tetrahedral intermediate and the subsequent expulsion of the chloride ion, which immediately

protonates to form HCl gas.

Fig 1: Hydrolysis mechanism releasing HCl gas upon moisture contact.
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Physiological Impact (The "Why" of Toxicology)
Standard acid burns are caused by proton donation (

). Phenoxyacetyl chloride burns are more complex:

Acylation: The acyl chloride reacts with amine and hydroxyl groups in skin

proteins/membranes, essentially "fixing" the tissue and causing necrosis.

Acid Hydrolysis: The moisture in the eyes or respiratory tract triggers the reaction shown

above, generating concentrated HCl in situ.

Lachrymatory Effect: The volatile nature of the hydrolysis byproducts triggers intense

sensory irritation, necessitating strict fume hood usage.

Comparative Properties & Toxicology
Substituents on the phenoxy ring alter the physical properties and reactivity. Electron-

withdrawing groups (like Chlorine) on the ring generally increase the electrophilicity of the

carbonyl carbon, potentially increasing hydrolytic instability.

Table 1: Comparative Data for Key Derivatives

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1463840?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1463840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Phenoxyacetyl
Chloride

4-
Chlorophenoxyacet
yl Chloride

Operational
Implication

CAS Number 701-99-5 4122-68-3
Verification required

for ordering.

Physical State
Colorless/Pale Yellow

Liquid
Liquid (mp ~18°C)

Both require liquid

handling protocols; 4-

Cl may solidify in cold

storage.[3]

Boiling Point ~225°C (dec) 142°C (at 17 mmHg)

Do not distill at

atmospheric pressure;

decomposition risk.

Flash Point >100°C 113°C
Combustible but not

highly flammable.

GHS Hazards
Skin Corr.[3][4][5][6][7]

[8] 1B, Eye Dam. 1

Skin Corr.[5] 1B, Eye

Dam. 1

Identical PPE

requirements.

Water Reactivity Violent Violent
Strict anhydrous

protocols required.

Data Sources: PubChem [1], Sigma-Aldrich [2], Fisher Scientific [3].

Operational Protocols: Handling & Storage
Trustworthiness Principle: These protocols are designed to be self-validating. If the material

fumes upon opening, the storage protocol has failed.

Storage Strategy (The "Dry Chain")
Primary Containment: Store under an inert atmosphere (Argon or Nitrogen). The container

must be tightly sealed with a Parafilm wrap or purely Teflon-lined cap to prevent moisture

ingress.

Temperature: Refrigeration (2-8°C) is recommended to slow the kinetics of autocatalytic

decomposition.
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Secondary Containment: Store in a desiccator or a secondary plastic container with

activated desiccant (e.g., Drierite) to scavenge ambient moisture.

Safe Handling Workflow
PPE Requirements:

Gloves: Nitrile (double-gloved) is minimum. For prolonged handling, use Silver Shield/4H

laminate gloves as acyl chlorides can permeate thin nitrile.

Respiratory: Work only in a certified chemical fume hood.[1]

Eye Protection: Chemical splash goggles + Face shield. Safety glasses are insufficient due

to the gas generation risk.

Quenching & Waste Disposal
Never add water directly to the concentrated chemical. The heat evolution can cause

"bumping" or splashing of corrosive material.
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Fig 2: Controlled quenching workflow to prevent thermal runaway.
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Emergency Response
In the event of exposure, speed is critical. The reaction with tissue moisture is immediate.

Skin Contact:

Immediate Action: Flush with water for minimum 15 minutes.[1][5][9][10]

Contraindication: Do not attempt to neutralize with vinegar or baking soda on the skin; the

heat of neutralization will worsen the burn.
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Medical: Seek evaluation for deep tissue damage (Category 1B burns can penetrate

deeply).

Inhalation:

Evacuate to fresh air immediately.[3][4][5]

Symptoms (pulmonary edema) may be delayed. Observation is recommended if coughing

persists.

Spill Management:

Small Spills (<10mL): Cover with dry sand or vermiculite. Do not use combustible

materials (paper towels) or water.

Large Spills: Evacuate the lab. Contact EHS. The hydrolysis fumes will overwhelm

standard lab ventilation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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